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Abstract
SHR1653 is a novel, highly potent, and selective antagonist of the oxytocin receptor (OTR) with

demonstrated excellent penetration of the blood-brain barrier.[1] Developed by Shanghai

Hengrui Pharmaceutical Co., Ltd., this small molecule presents a promising therapeutic

candidate for central nervous system (CNS) disorders where oxytocin signaling plays a

modulatory role. Preclinical data indicate robust in vivo efficacy in peripheral models and a

favorable pharmacokinetic profile across species.[1] Its ability to access CNS targets

distinguishes it from previous OTR antagonists with limited brain accessibility. This guide

provides an in-depth overview of the technical details of SHR1653, including its mechanism of

action, quantitative preclinical data, and detailed experimental protocols to support further

research and development in the CNS field.

Core Compound Characteristics
SHR1653 is distinguished by a novel aryl-substituted 3-azabicyclo[3.1.0]hexane structure.[1]

This design facilitates high-affinity binding to the oxytocin receptor and confers desirable

physicochemical properties for drug development.
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In Vitro Pharmacology
SHR1653 demonstrates high potency in antagonizing the human oxytocin receptor. The

primary mechanism of action is the competitive blockade of oxytocin binding to its receptor,

which in turn suppresses downstream signaling cascades.[2]

Parameter Value Species Reference

IC₅₀ (hOTR) 15 nM Human [3]

Selectivity Profile
A key feature of SHR1653 is its high selectivity for the oxytocin receptor over the structurally

similar vasopressin receptors (V₁ₐR, V₁bR, and V₂R). This selectivity is crucial for minimizing

off-target effects, thereby enhancing its therapeutic potential and safety profile.[1]

Receptor Selectivity Fold vs. hOTR Reference

V₁ₐR >200-fold [2]

V₁bR >200-fold [2]

V₂R >200-fold [2]

Pharmacokinetics and CNS Penetration
SHR1653 exhibits a favorable pharmacokinetic profile across multiple species, characterized

by low clearance and dose-proportional exposure.[1] A critical attribute for a CNS-targeted

therapeutic is its ability to effectively cross the blood-brain barrier. SHR1653 has demonstrated

excellent brain penetration.

Pharmacokinetic Parameters
Species Dosing Route Key Parameters Reference

Rat Intravenous Low Clearance [1]

Dog Intravenous Low Clearance [1]
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Detailed pharmacokinetic values were not publicly available in the reviewed literature.

Blood-Brain Barrier Penetration
The capacity of SHR1653 to penetrate the CNS has been quantitatively assessed and

compared to other oxytocin receptor antagonists.

Compound
Brain-to-Plasma
Ratio (Kp)

Unbound Brain-to-
Plasma Ratio
(Kpu,u)

Reference

SHR1653 >1 (in rodents) Data not specified [2]

Mechanism of Action: Oxytocin Receptor Signaling
SHR1653 exerts its effects by blocking the oxytocin receptor, a G-protein coupled receptor

(GPCR). The primary signaling pathway initiated by oxytocin binding to its receptor in the CNS

is through the Gαq protein, leading to the activation of phospholipase C (PLC). PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), while DAG

activates protein kinase C (PKC). This signaling cascade modulates neuronal excitability and

neurotransmitter release.
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Caption: SHR1653 antagonizes the oxytocin receptor signaling pathway.

Preclinical Efficacy in a CNS-Relevant Model
While specific data on SHR1653 in animal models of premature ejaculation (the primary

proposed CNS indication) are not yet publicly available, the rationale for its use is based on the

known role of oxytocin in ejaculatory processes. Preclinical studies with other centrally-acting

oxytocin antagonists have shown promise in delaying ejaculation.[4] The excellent blood-brain

barrier penetration of SHR1653 suggests it is a strong candidate for evaluation in such models.

[1]

Experimental Protocols
In Vivo Rat Uterine Contraction Model
This in vivo assay is a standard method to assess the potency of oxytocin receptor antagonists.

Workflow:

Anesthetized Female Rats
(Sprague-Dawley)

Intravenous administration of
SHR1653 or vehicle

Oxytocin administration to
induce uterine contractions

Measurement of intrauterine
pressure changes

Calculation of inhibition of
oxytocin-induced contractions
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Caption: Workflow for the in vivo rat uterine contraction assay.

Detailed Methodology:

Animal Preparation: Female Sprague-Dawley rats are anesthetized. A catheter is inserted

into the uterus to measure intrauterine pressure, and another is placed in a vein for drug

administration.

Drug Administration: A baseline of uterine activity is established. SHR1653 or a vehicle

control is administered intravenously.

Oxytocin Challenge: After a predetermined time following the administration of the test

compound, oxytocin is administered intravenously to induce uterine contractions.

Measurement: The changes in intrauterine pressure are recorded and quantified.

Data Analysis: The inhibitory effect of SHR1653 is calculated by comparing the amplitude of

oxytocin-induced contractions in the presence and absence of the antagonist.

Radioligand Binding Assay for Receptor Selectivity
This assay is used to determine the binding affinity of SHR1653 to the oxytocin receptor and

other related receptors.

Methodology:

Membrane Preparation: Cell membranes expressing the target receptor (e.g., hOTR, V₁ₐR,

V₁bR, V₂R) are prepared.

Competition Binding: A constant concentration of a radiolabeled ligand specific for the

receptor is incubated with the cell membranes in the presence of varying concentrations of

SHR1653.

Separation and Counting: The bound and free radioligand are separated by filtration. The

amount of radioactivity bound to the membranes is quantified using a scintillation counter.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body-img#shr1653-a-technical-guide-for-central-nervous-system-research
https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://www.benchchem.com/product/b15607533/docs?utm_src=pdf-body#shr1653-a-technical-guide-for-central-nervous-system-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The concentration of SHR1653 that inhibits 50% of the specific binding of the

radioligand (IC₅₀) is determined by non-linear regression analysis. The binding affinity (Ki) is

then calculated using the Cheng-Prusoff equation.

Future Directions in CNS Research
The favorable preclinical profile of SHR1653, particularly its high potency, selectivity, and

excellent CNS penetration, positions it as a compelling candidate for further investigation in a

range of CNS disorders where the oxytocin system is implicated. These may include:

Premature Ejaculation: As the primary proposed indication, efficacy studies in validated

animal models are a critical next step.

Anxiety and Stress-Related Disorders: The anxiolytic effects of oxytocin are well-

documented, and an antagonist could be explored for conditions characterized by excessive

oxytocin signaling.

Social Behavioral Disorders: Given the role of oxytocin in social bonding and cognition,

SHR1653 could be a valuable tool to probe the underlying neurobiology of social deficits.

Conclusion
SHR1653 is a promising oxytocin receptor antagonist with a profile well-suited for CNS

research and development. The data summarized in this guide highlight its potential as a

therapeutic agent and a pharmacological tool to investigate the role of the central oxytocin

system in health and disease. Further preclinical and clinical studies are warranted to fully

elucidate its therapeutic utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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